Cas no 2363787-16-8 (4-bromo-2-(pyrrolidin-1-yl-d8)pyrimidine-5,6-d2)

• Product Name: 4-bromo-2-(pyrrolidin-1-yl-d8)pyrimidine-5,6-d2
• CAS No: 2363787-16-8
• MF: C₈H₁₀BrN₃
• MW: 238.150717258453
• CID: 6824278
• PubChem ID: 172402603
• Update Time: 2025-03-01

4-bromo-2-(pyrrolidin-1-yl-d8)pyrimidine-5,6-d2 Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(pyrrolidin-1-yl-d8)pyrimidine-5,6-d2
• CS-22351
• 2363787-16-8

• Inchi： 1S/C8H10BrN3/c9-7-3-4-10-8(11-7)12-5-1-2-6-12/h3-4H,1-2,5-6H2/i1D2,2D2,3D,4D,5D2,6D2
• InChI Key： XINLHXGETKGJNE-URTNXKOFSA-N
• SMILES： BrC1=C([2H])C([2H])=NC(=N1)N1C([2H])([2H])C([2H])([2H])C([2H])([2H])C1([2H])[2H]

Computed Properties

• Exact Mass: 237.06858Da
• Monoisotopic Mass: 237.06858Da
• Isotope Atom Count: 10
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29Ų